Cas no 2134235-86-0 (2,2-Dimethyl-4-oxo-3,7,10,13,16,19,22,25-octaoxaoctacosan-28-oic acid)

• Product Name: 2,2-Dimethyl-4-oxo-3,7,10,13,16,19,22,25-octaoxaoctacosan-28-oic acid
• CAS No: 2134235-86-0
• MF: C₂₂H₄₂O₁₁
• MW: 482.562288761139
• CID: 5018847
• PubChem ID: 88184244
• Update Time: 2025-05-20

2,2-Dimethyl-4-oxo-3,7,10,13,16,19,22,25-octaoxaoctacosan-28-oic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-Dimethyl-4-oxo-3,7,10,13,16,19,22,25-octaoxaoctacosan-28-oic acid
• DA-60765
• HOOCCH2CH2O-PEG6-CH2CH2COOtBu
• 3-[2-[2-[2-[2-[2-[2-[3-[(2-methylpropan-2-yl)oxy]-3-oxopropoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]propanoic acid
• HY-W190816
• Acid-PEG7-t-butylester
• SCHEMBL7677587
• CS-0254436
• 2134235-86-0
• Acid-PEG7-t-butyl ester
• 2,2-Dimethyl-4-oxo-3,7,10,13,16,19,22,25-octaoxaoctacosan-28-oicacid

• Inchi： 1S/C22H42O11/c1-22(2,3)33-21(25)5-7-27-9-11-29-13-15-31-17-19-32-18-16-30-14-12-28-10-8-26-6-4-20(23)24/h4-19H2,1-3H3,(H,23,24)
• InChI Key： ZKTHNZIIGGRJGA-UHFFFAOYSA-N
• SMILES： O(C(CCOCCOCCOCCOCCOCCOCCOCCC(=O)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 482.27271215g/mol
• Monoisotopic Mass: 482.27271215g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 33
• Rotatable Bond Count: 26
• Complexity: 466
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 128

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives

Additional information on 2,2-Dimethyl-4-oxo-3,7,10,13,16,19,22,25-octaoxaoctacosan-28-oic acid

Introduction to 2,2-Dimethyl-4-oxo-3,7,10,13,16,19,22,25-octaoxaoctacosan-28-oic acid (CAS No. 2134235-86-0)

2,2-Dimethyl-4-oxo-3,7,10,13,16,19,22,25-octaoxaoctacosan-28-oic acid, identified by the CAS number 2134235-86-0, is a highly complex and structurally unique organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to a class of molecules characterized by a long aliphatic chain with multiple oxygen-containing functional groups, making it of particular interest for its potential applications in drug development and biochemical studies.

The molecular structure of 2,2-Dimethyl-4-oxo-3,7,10,13,16,19,22,25-octaoxaoctacosan-28-oic acid features a saturated hydrocarbon backbone substituted with eight consecutive ether linkages (octaoxo) and terminal carboxylic acid functionality. The presence of multiple oxygen atoms in close proximity creates a highly polar molecule with potential solubility advantages in aqueous environments. This structural motif is reminiscent of natural lipids found in certain organisms, suggesting possible roles in biological membrane interactions or signaling pathways.

Recent advancements in synthetic chemistry have enabled the efficient preparation of such complex molecules using innovative methodologies. The synthesis of 2,2-Dimethyl-4-oxo-3,7,10,13,16,19,22,25-octaoxaoctacosan-28-oic acid has been achieved through multi-step reactions involving olefin metathesis and sequential oxidation steps. These synthetic routes highlight the growing capability to construct intricate molecular architectures tailored for specific biological applications.

In the realm of pharmaceutical research, 2,2-Dimethyl-4-oxo-3,7,10,13,16,19,22,25-octaoxaoctacosan-28-oic acid has been explored for its potential as an intermediate in the synthesis of novel therapeutic agents. Its unique structural features make it a candidate for modulating biological processes by interacting with membrane-bound receptors or enzymes. Preliminary computational studies suggest that this compound may exhibit favorable pharmacokinetic properties due to its amphiphilic nature.

One particularly intriguing aspect of this molecule is its resemblance to certain bioactive lipids that have been implicated in anti-inflammatory and immunomodulatory responses. The octaoxo moiety could potentially mimic the behavior of endogenous lipids involved in cell signaling pathways. Researchers are currently investigating whether derivatives of 2,2-Dimethyl-4-oxo-3,7,10,13,16,19,22,25-octaoxaoctacosan-28-oic acid could serve as lead compounds for developing new treatments for chronic inflammatory diseases.

The chemical properties of CAS No. 2134235-86-0 also make it a valuable tool for studying protein-lipid interactions. Its ability to partition into lipid bilayers could allow it to disrupt or stabilize membrane structures depending on its orientation and concentration. Such properties are being exploited in high-throughput screening assays to identify new drug candidates targeting membrane-associated diseases.

Another area of interest is the potential use of 2,2-Dimethyl-4-oxo-3,7，10，13，16，19，22，25-octaoxaoctacosan -28-oic acid as a scaffold for designing novel polyether compounds with enhanced stability against metabolic degradation. The introduction of additional functional groups at strategic positions along the hydrocarbon chain could yield derivatives with improved bioavailability and prolonged half-life in vivo.

Recent publications have highlighted the role of similar polyether compounds in antimicrobial applications. The structural complexity of CAS No. 2134235 -86 -0 suggests that it may exhibit inhibitory effects on bacterial or fungal pathogens by interfering with their cell wall synthesis or membrane integrity. Further experimental validation is needed to confirm these hypotheses and explore potential therapeutic applications.

The synthesis and characterization of 2，2-Dimethyl -4 -oxo -3，7，10，13，16，19，22，25 -octaoxaoctacosan -28 -oic acid have also contributed to our understanding of macromolecular self assembly processes。 The compound’s ability to form stable aggregates in solution makes it a candidate for studying non-covalent interactions relevant to protein folding and polymer science。

In conclusion, 2，2-Dimethyl -4 -oxo -3 ，7 ，10 ，13 ，16 ，19 ，22 ，25 -octaoxaoctacosan -28 -oic acid (CAS No。 2134235 -86 -0) represents a fascinating example of how complex organic molecules can be designed for biological applications。 Its unique structure and versatile chemical properties position it as a promising candidate for further research in drug discovery、biomaterials、and biochemical studies。 As synthetic methodologies continue to evolve，the exploration of such intricate molecules will undoubtedly yield new insights into fundamental biological processes and innovative therapeutic strategies。